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Abstract
Ethyl 3,3-dimethylaziridine-2-carboxylate is a heterocyclic organic compound with the

chemical formula C7H13NO2.[1][2][3][4] As a derivative of aziridine, a three-membered

nitrogen-containing heterocycle, it holds potential as a building block in synthetic organic

chemistry and drug discovery. Aziridine-containing compounds are known for their diverse

biological activities, including antitumor and antibacterial properties, owing to the reactivity of

the strained aziridine ring which can act as an alkylating agent.[5][6][7] However, a

comprehensive review of available scientific literature and chemical databases reveals a

significant lack of specific physicochemical and biological data for Ethyl 3,3-dimethylaziridine-
2-carboxylate. This guide summarizes the limited available information and highlights the

general context of aziridine-2-carboxylate chemistry.

Physicochemical Properties
Detailed experimental data regarding the physicochemical properties of Ethyl 3,3-
dimethylaziridine-2-carboxylate are largely unavailable in published literature. Commercial
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suppliers and chemical databases confirm its molecular formula and weight, but do not provide

specific measured properties.

Table 1: General Physicochemical Information

Property Value Source

CAS Number 84024-59-9 [1][2][3][8]

Molecular Formula C7H13NO2 [1][2][3][4]

Molecular Weight 143.18 g/mol [1][4]

Appearance
Liquid (reported by some

suppliers)
[2]

Boiling Point Not available

Melting Point Not available

Density Not available

Solubility Not available

Synthesis and Reactivity
Synthesis
A specific, detailed experimental protocol for the synthesis of Ethyl 3,3-dimethylaziridine-2-
carboxylate is not readily available in the scientific literature. However, general synthetic

routes for aziridine-2-carboxylic esters have been described. One common approach involves

the conversion of corresponding oxirane-2-carboxylic esters (epoxides).[9] This method offers a

pathway to N-unsubstituted aziridines.

Another general strategy for forming the aziridine ring is through the cyclization of β-amino

alcohols or their derivatives, such as β-amino sulfonates (a modification of the Wenker

synthesis).[9] Additionally, the Michael addition of an amine to an α-halo-α,β-unsaturated ester,

followed by cyclization, can yield aziridine-2-carboxylates.[9]

A potential synthetic pathway for Ethyl 3,3-dimethylaziridine-2-carboxylate could be

conceptualized based on these general methods.
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Conceptual Synthetic Pathway

Starting Materials
(e.g., α-halo-α,β-unsaturated ester + amine

or oxirane precursor)
Reaction Intermediate

General Aziridination
Method Ethyl 3,3-dimethylaziridine-2-carboxylateCyclization

Click to download full resolution via product page

Caption: Conceptual workflow for the synthesis of Ethyl 3,3-dimethylaziridine-2-carboxylate.

Reactivity
The reactivity of the aziridine ring is dominated by its high ring strain, making it susceptible to

ring-opening reactions with various nucleophiles. In the context of aziridine-2-carboxylates, the

ester group can influence the regioselectivity of the ring-opening. The nitrogen atom can also

participate in reactions, particularly if it is unsubstituted (N-H).

Aziridines, in general, are known to be alkylating agents, a property that is central to the

biological activity of many aziridine-containing natural products and synthetic drugs.[6] It is

believed that protonated aziridines can alkylate nucleobases in DNA.[6] The presence of

electron-withdrawing groups, such as the ethyl carboxylate group, can decrease the electron

density on the aziridine ring, potentially increasing its selectivity towards softer nucleophiles like

thiolate anions in proteins.[6]

Biological Activity and Signaling Pathways
There is no specific information available in the scientific literature regarding the biological

activity or any associated signaling pathways for Ethyl 3,3-dimethylaziridine-2-carboxylate.

However, the broader class of aziridine-containing compounds has been extensively studied

and is known to possess a wide range of biological activities.

Antimicrobial Activity: Natural products like Mitomycin C and Azirinomycin, which contain the

aziridine moiety, exhibit significant antibacterial activity, particularly against Gram-positive

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b1342978?utm_src=pdf-body-img
https://www.benchchem.com/product/b1342978?utm_src=pdf-body
https://www.tandfonline.com/doi/full/10.1080/14756366.2022.2158187
https://www.tandfonline.com/doi/full/10.1080/14756366.2022.2158187
https://www.tandfonline.com/doi/full/10.1080/14756366.2022.2158187
https://www.benchchem.com/product/b1342978?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1342978?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


bacteria.[5] Synthetic aziridine derivatives have also shown promise as antibacterial agents.

[5][7]

Anticancer Activity: The alkylating nature of the aziridine ring has led to the development of

several anticancer drugs, such as Mitomycin C and Thiotepa.[6] Their mechanism of action

often involves the cross-linking of DNA, which inhibits replication and leads to cell death.[5]

More recently, derivatives of aziridine-2-carboxylic acid have been investigated as inhibitors

of protein disulfide isomerase (PDI), an enzyme implicated in cancer and thrombosis.[6][10]

Given the lack of specific research on Ethyl 3,3-dimethylaziridine-2-carboxylate, its

biological effects and potential mechanisms of action remain unknown. Any investigation into its

biological properties would be breaking new ground.

Experimental Protocols
Due to the absence of published research detailing the synthesis, characterization, or biological

evaluation of Ethyl 3,3-dimethylaziridine-2-carboxylate, no established experimental

protocols can be provided. Researchers interested in this compound would need to develop

and validate their own methods for its synthesis, purification, and analysis.

Conclusion
Ethyl 3,3-dimethylaziridine-2-carboxylate is a chemical entity for which there is a notable

lack of publicly available scientific data. While its structure suggests potential for applications in

medicinal chemistry and as a synthetic intermediate, based on the known properties of related

aziridine compounds, its specific physicochemical properties, reactivity, and biological profile

have not been characterized. This document serves to highlight the current information gap

and to provide a general context based on the chemistry of the broader class of aziridine-2-

carboxylates. Further experimental investigation is required to elucidate the properties and

potential applications of this compound.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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